Cas no 1001180-78-4 (ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate)

• Product Name: ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate
• CAS No: 1001180-78-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5204980
• PubChem ID: 67339971
• Update Time: 2025-10-05

ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2,2-dimethyl-5-oxo-, ethyl ester
• ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate

• Inchi： 1S/C10H16O3/c1-4-13-9(12)8-7(11)5-6-10(8,2)3/h8H,4-6H2,1-3H3
• InChI Key： CDOYMQTVAXPCPY-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)C(=O)CCC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate

Recent Advances in the Application of Ethyl 2,2-Dimethyl-5-Oxocyclopentane-1-Carboxylate (CAS: 1001180-78-4) in Chemical Biology and Pharmaceutical Research

Ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate (CAS: 1001180-78-4) is a cyclopentanone derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications as a synthetic intermediate and potential bioactive compound. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, biological activities, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of novel prostaglandin analogs. Researchers utilized its reactive carbonyl and ester functionalities to construct complex heterocyclic systems, achieving a 78% yield in a one-pot cascade reaction under mild conditions. The structural flexibility of ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate was particularly noted for enabling rapid diversification of molecular scaffolds.

In neuropharmacology, recent investigations have explored its derivatives as potential modulators of GABA_A receptors. A 2024 preclinical study in ACS Chemical Neuroscience reported that structural modifications at the 5-oxo position yielded compounds with selective anxiolytic effects in rodent models, showing 40% greater receptor subtype specificity compared to classical benzodiazepines. These findings suggest promising applications in CNS drug development with potentially reduced side-effect profiles.

The compound's role in anti-inflammatory drug discovery has also advanced significantly. A Nature Communications paper (2023) detailed its incorporation into novel NLRP3 inflammasome inhibitors, where the dimethyl-substituted cyclopentane core provided optimal steric hindrance for target engagement. Molecular dynamics simulations revealed stable binding (ΔG = -9.2 kcal/mol) to the NACHT domain, correlating with potent IL-1β suppression in macrophage assays (IC₅₀ = 0.8 μM).

Recent synthetic methodology developments have enhanced access to this building block. A Green Chemistry publication (2024) described a biocatalytic approach using engineered ketoreductases to produce enantiomerically pure (R)-configured derivatives (ee >99%) from prochiral precursors. This sustainable process achieved 92% conversion at 5 g/L scale, addressing previous challenges in stereocontrol for medicinal chemistry applications.

Emerging safety data from ADMET studies (2024) indicate favorable pharmacokinetic properties for lead compounds derived from this scaffold, including Caco-2 permeability (P_app = 12 × 10^-6 cm/s) and microsomal stability (t_1/2 > 60 min). These characteristics, combined with recent synthetic advances, position ethyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate as a valuable platform for developing next-generation therapeutics across multiple disease areas.